2-[(3-hydroxypropyl)amino]-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C20H24N4O4S2
• Molecular Weight: 448.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(3-hydroxypropylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H24N4O4S2/c1-13-6-3-8-23-17(13)22-16(21-7-4-10-25)14(18(23)26)12-15-19(27)24(20(29)30-15)9-5-11-28-2/h3,6,8,12,21,25H,4-5,7,9-11H2,1-2H3/b15-12-
• InChI Key: IALIDRVZIVHLMH-QINSGFPZSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCCOC)NCCCO
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCCOC)NCCCO

Description

This compound belongs to the pyrido[1,2-a]pyrimidin-4-one class, characterized by a fused bicyclic core with a pyrimidinone ring and a pyridine moiety. Its structure is further modified by:

• A (Z)-configured thiazolidinone ring at position 3, featuring a 3-methoxypropyl group and a thioxo (C=S) group. This configuration is critical for stereochemical stability and bioactivity .

• Condensation reactions between pyrido[1,2-a]pyrimidinone precursors and thiazolidinone derivatives (e.g., via Michael addition or cyclocondensation) .
• Functionalization of the pyrimidinone core with nucleophilic substituents, as seen in reactions with nitronate/malonate anions or thioacetals .

Potential Applications: The thiazolidinone moiety and pyrido-pyrimidinone core are associated with antimicrobial, anti-inflammatory, and antiparasitic activities in related compounds . The hydroxypropyl group may improve solubility for in vivo applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name / ID	Key Substituents	Biological Activity	Physicochemical Properties	Reference
Target Compound	2-(3-hydroxypropylamino), 3-(Z)-[3-(3-methoxypropyl)-thiazolidinone]	Not explicitly reported; inferred antimicrobial/anti-inflammatory from analogs	Higher hydrophilicity (hydroxypropyl)
2-[(3-Methoxypropyl)amino]-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one (608491-04-9)	3-methoxypropylamino, 4-methylbenzyl-thiazolidinone	Antimicrobial (vs. Leishmania donovani)	Increased lipophilicity (aromatic substituent)
3-{(Z)-[3-(3-Methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(tetrahydro-2-furanylmethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one (381185-33-7)	Tetrahydrofuranmethylamino, 3-methoxypropyl-thiazolidinone	Not reported; structural similarity suggests potential antibiofilm activity	Moderate solubility (tetrahydrofuran group)
5-{[3-(4-Chlorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]amino}-6-methyl-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (10b)	4-chlorophenyl-thiazolidinone, pyrazolo-pyrimidinone core	Anti-inflammatory, ulcerogenicity studies	High stability (chlorine substituent)
1-Alkyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamides	Pyrrolo-pyrimidine fusion, carboxamide substituents	Antibiofilm activity against S. aureus, E. coli	Enhanced bioavailability (carboxamide)

Key Findings:

Substituent Effects on Bioactivity :

• The 4-methylbenzyl group in compound 608491-04-9 enhances antiparasitic activity, likely due to increased membrane penetration .
• Chlorophenyl substituents (e.g., in 10b) improve anti-inflammatory efficacy but may elevate ulcerogenic risk .
• The hydroxypropyl group in the target compound could balance solubility and activity, though empirical data are needed.

Thiazolidinone Role: The thioxo (C=S) group in thiazolidinones is critical for binding to cysteine proteases or metalloenzymes in pathogens . Z-configuration ensures proper spatial alignment for target engagement, as seen in structurally resolved analogs .

Core Modifications: Pyrazolo-pyrimidinones (e.g., 10b) exhibit stronger anti-inflammatory effects but reduced solubility compared to pyrido-pyrimidinones . Pyrrolo-pyrimidine fusions (e.g., in 15) show superior antibiofilm activity, attributed to extended π-conjugation .

Synthetic Accessibility: Thiazolidinone-pyrido-pyrimidinones are typically synthesized in 2–3 steps from preformed cores, whereas pyrrolo-pyrimidines require multistep fusion reactions .